Cas no 1314669-09-4 (1-(2,3-dichlorophenyl)cyclobutan-1-amine)

• Product Name: 1-(2,3-dichlorophenyl)cyclobutan-1-amine
• CAS No: 1314669-09-4
• MF: C₁₀H₁₁Cl₂N
• MW: 216.107040643692
• MDL: MFCD19699100
• CID: 4583432
• PubChem ID: 129032883
• Update Time: 2025-10-29

1-(2,3-dichlorophenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-Dichlorophenyl)cyclobutanamine
• 1-(2,3-dichlorophenyl)cyclobutan-1-amine

• MDL： MFCD19699100
• Inchi： 1S/C10H11Cl2N/c11-8-4-1-3-7(9(8)12)10(13)5-2-6-10/h1,3-4H,2,5-6,13H2
• InChI Key： FRVMUVRTIBOQEZ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(Cl)=C2Cl)(N)CCC1

Additional information on 1-(2,3-dichlorophenyl)cyclobutan-1-amine

1-(2,3-Dichlorophenyl)cyclobutan-1-amine (CAS No. 1314669-09-4): A Comprehensive Overview

1-(2,3-Dichlorophenyl)cyclobutan-1-amine (CAS No. 1314669-09-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring a cyclobutane ring attached to a 2,3-dichlorophenyl group, exhibits unique structural properties that make it valuable for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to modulate biological activity.

The molecular structure of 1-(2,3-dichlorophenyl)cyclobutan-1-amine includes a cyclobutan-1-amine core, which is known for its conformational rigidity. This rigidity can enhance binding affinity in medicinal chemistry applications. The presence of dichlorophenyl groups further contributes to its electronic and steric properties, making it a versatile intermediate in synthetic chemistry. Recent studies have explored its role in developing novel therapeutic agents, particularly in neurological and metabolic disorders.

One of the key advantages of 1-(2,3-dichlorophenyl)cyclobutan-1-amine is its stability under various reaction conditions. This stability allows for its use in multi-step synthetic pathways, which is crucial for pharmaceutical manufacturing. Additionally, its amine functionality provides a reactive site for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening. These libraries are essential in modern drug discovery, where identifying lead compounds efficiently is a top priority.

In recent years, the demand for 1-(2,3-dichlorophenyl)cyclobutan-1-amine has increased due to its potential applications in central nervous system (CNS) drug development. Researchers are investigating its role in targeting neurotransmitter receptors, which could lead to breakthroughs in treating conditions like depression and anxiety. The compound’s ability to cross the blood-brain barrier makes it particularly promising for CNS-related research.

From an industrial perspective, 1-(2,3-dichlorophenyl)cyclobutan-1-amine is synthesized through advanced organic chemistry techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions. These methods ensure high purity and yield, meeting the stringent requirements of pharmaceutical-grade materials. The compound’s synthesis is often optimized for scalability, making it a viable candidate for large-scale production.

Environmental and safety considerations are also critical when working with 1-(2,3-dichlorophenyl)cyclobutan-1-amine. While it is not classified as a hazardous material, proper handling and storage are essential to maintain its integrity. Researchers and manufacturers adhere to strict guidelines to ensure safe usage, minimizing any potential risks associated with its handling.

The market for 1-(2,3-dichlorophenyl)cyclobutan-1-amine is expected to grow as more pharmaceutical companies explore its applications. Its unique combination of structural features and reactivity positions it as a valuable tool in drug discovery. Furthermore, advancements in synthetic methodologies are likely to enhance its accessibility, driving further research and development.

In conclusion, 1-(2,3-dichlorophenyl)cyclobutan-1-amine (CAS No. 1314669-09-4) represents a promising compound with wide-ranging applications in medicinal chemistry and beyond. Its structural versatility, stability, and potential therapeutic benefits make it a subject of ongoing scientific interest. As research continues to uncover new uses for this molecule, its role in advancing pharmaceutical innovation will undoubtedly expand.